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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, characterization, and key
applications of stannous bromide (SnBrz), a versatile compound with significant utility in
chemical synthesis and materials science. This document details common synthetic
methodologies, comprehensive characterization data, and its emerging role in pharmaceutical
development.

Introduction

Stannous bromide, also known as tin(ll) bromide, is an inorganic compound with the chemical
formula SnBr2.[1] In this compound, tin exists in the +2 oxidation state.[2] It typically appears as
a yellowish powder and is known for its activity as both a Lewis acid and a reducing agent.[3][4]
[51[6][71[8] These properties make it a valuable reagent in a variety of chemical transformations,
including the synthesis of organotin compounds and as a catalyst.[6][7][8] Notably, stannous
bromide is gaining attention for its applications in the development of perovskite solar cells and
as a reagent in the synthesis of pharmaceutical intermediates.[9][10][11]

Synthesis of Stannous Bromide

The most prevalent and straightforward method for synthesizing stannous bromide is the
reaction of metallic tin with hydrobromic acid (HBr).[1][2][9][12] This reaction can be carried out
using a couple of primary methodologies: the aqueous reflux method and the distillation
method.[12]
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Experimental Protocols

2.1.1. Aqueous Reflux Method[12]

This method involves heating a mixture of metallic tin and aqueous hydrobromic acid under

reflux.

o Materials:

[e]

Metallic tin (granules or powder)

Concentrated hydrobromic acid (e.g., 48% aqueous solution)

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle

Inert gas supply (e.g., nitrogen or argon) is recommended to prevent oxidation.

e Procedure:

o

Place a pre-weighed amount of metallic tin into a round-bottom flask.

Under a fume hood, carefully add a stoichiometric excess (typically a 2- to 4-fold molar
excess) of concentrated hydrobromic acid to ensure the complete reaction of the tin.

Attach the reflux condenser and, if using, purge the system with an inert gas.

Heat the mixture to reflux using a heating mantle. The reaction will produce hydrogen gas,
which should be safely vented.

Continue refluxing until all the metallic tin has dissolved.

Once the reaction is complete, cool the solution.
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The stannous bromide can be isolated by crystallization. Slowly cool the filtrate in an ice

[e]

bath to induce crystallization.

[e]

Collect the crystals by vacuum filtration.

o

Wash the crystals with a small amount of cold, deoxygenated water, followed by a non-
polar solvent like diethyl ether to facilitate drying.

o

Dry the final product under vacuum.
2.1.2. Distillation Method[12]

This method is also based on the reaction of metallic tin with hydrobromic acid, but the product
is isolated by distilling off the excess acid and water.

o Materials: Same as the aqueous reflux method, with the addition of a distillation apparatus.
e Procedure:

o Combine metallic tin and a stoichiometric excess of concentrated hydrobromic acid in a
round-bottom flask.

o Heat the mixture to facilitate the reaction, which will be evident by the evolution of
hydrogen gas.

o Once the tin has completely reacted, assemble the distillation apparatus.
o Heat the solution to distill off the constant boiling mixture of water and hydrobromic acid.

o Continue the distillation until the volume of the solution is significantly reduced and the
temperature of the distillate begins to rise, which indicates that most of the water and
excess HBr have been removed.

o Allow the remaining molten stannous bromide to cool and solidify in the distillation flask.

Characterization of Stannous Bromide
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Stannous bromide is a well-characterized compound. Its physical and chemical properties have
been determined using various analytical techniques.

Physical and Chemical Properties

A summary of the key physical and chemical properties of stannous bromide is presented in the

table below.
Property Value
Chemical Formula SnBr2
Molar Mass 278.52 g/mol [3][8][13][14]
Appearance Yellowish powder[1][3]
Density 5.12 g/cm3[2][3][8][13]
Melting Point 215 °C[2][3]
Boiling Point 623 - 639 °C[2][3][13]
Soluble in water (85.2 g/100 mL at 0 °C, 222.5
N /100 mL at 100 °C), alcohol, ether, acetone,
Solubility o ) )
pyridine, and dimethyl sulfoxide.[2][3][4][5][6][15]
Decomposes in large amounts of water.[3]
Crystallography

Stannous bromide is known to exist in at least two polymorphic forms: a room-temperature
orthorhombic phase and a high-temperature hexagonal phase.[2][9][16] The crystal structures
of these polymorphs have been determined by X-ray diffraction techniques, such as single-
crystal X-ray diffraction (SC-XRD).[9]

Table of Crystallographic Data

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.drugfuture.com/chemdata/stannous-bromide.html
https://www.lookchem.com/casno10031-24-0.html
https://prochemonline.com/product/tiniibromide-3640/
https://www.strem.com/product/93-5028
https://kids.kiddle.co/Tin(II)_bromide
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://www.lookchem.com/casno10031-24-0.html
https://prochemonline.com/product/tiniibromide-3640/
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://prochemonline.com/product/tiniibromide-3640/
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://www.nbinno.com/article/oled-materials/understanding-properties-handling-tin-ii-bromide-yn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1781218.htm
https://cymitquimica.com/cas/10031-24-0/
https://www.nbinno.com/article/pharmaceutical-intermediates/tin-ii-bromide-synthesis-purity-sourcing-research-le
https://www.drugfuture.com/chemdata/stannous-bromide.html
https://en.wikipedia.org/wiki/Tin(II)_bromide
https://www.benchchem.com/pdf/Stannous_Bromide_SnBr2_A_Comprehensive_Technical_Guide_to_its_Crystal_Structure_and_Polymorphism.pdf
https://www.researchgate.net/publication/275017083_Two_Modifications_of_TinII_Bromide
https://www.benchchem.com/pdf/Stannous_Bromide_SnBr2_A_Comprehensive_Technical_Guide_to_its_Crystal_Structure_and_Polymorphism.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Orthorhombic
Polymorph[16]

Hexagonal Polymorph[9]

Crystal System

Orthorhombic

Hexagonal

Space Group

Pnma (No. 62)

P63/m (No. 176)

a (A) 8.3908(4) 12.2824(5)
b (A) 4.2354(2) 12.2824(5)
c (A) 10.5203(4) 4.3568(2)
a () 90 90

B () 90 90

y () 90 120

z 4 6

Volume (A3) 374.34 568.96

Role in Drug Development and Organic Synthesis

Stannous bromide is a valuable reagent in organic synthesis, particularly for its role as a

reducing agent.[7][10] This functionality is of significant interest to drug development

professionals for the synthesis of complex pharmaceutical intermediates and active

pharmaceutical ingredients (APIs).[10][11]

Reduction of Aromatic Nitro Compounds

A key application of stannous bromide is the reduction of aromatic nitro groups to primary

amines. This transformation is a fundamental step in the synthesis of anilines, which are crucial

building blocks for a wide range of pharmaceuticals.[10]

Reductive Amination

Stannous bromide can also be employed in reductive amination protocols. In this one-pot

reaction, a carbonyl compound reacts with an amine to form an imine in situ, which is then
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immediately reduced by SnBr: to the corresponding amine. This method is highly efficient for
the formation of secondary and tertiary amines.[10]

Experimental Protocol: Reduction of an Aromatic Nitro
Compound[10]

e Materials:
o Aromatic nitro compound
o Stannous bromide (SnBrz2)
o Ethanol
o Concentrated hydrochloric acid (HCI)
o Sodium hydroxide (NaOH) solution
o Ethyl acetate
o Anhydrous sodium sulfate (Na2S0Oa)
o Standard laboratory glassware and magnetic stirrer

e Procedure:

[¢]

Dissolve the aromatic nitro compound in ethanol in a round-bottom flask.

o Add a solution of stannous bromide in concentrated hydrochloric acid to the flask. An
exothermic reaction may be observed.

o Heat the reaction mixture to reflux and monitor its progress using Thin Layer
Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

o Carefully neutralize the acidic solution by the slow addition of a concentrated NaOH
solution until the pH is basic (pH > 10). A precipitate of tin salts will form.
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[e]

o

[¢]

pressure to yield the crude amine.

[¢]

Visualizations

Extract the aqueous slurry with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced

The crude product can be further purified by column chromatography if necessary.

To further illustrate the concepts discussed in this guide, the following diagrams have been

generated using the DOT language.

Reactants

Metallic Tin (Sn)

Products

Synthesis Process
Hydrobromic Acid (HBr) L, _ Hydrogen Gas (H2)
Reaction
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Purification

Crystallization

>

Filtration & Washing [—®| Drying

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of stannous bromide.
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Caption: Polymorphic relationship of SnBr-.

Aromatic Nitro Compound

(Ar-NO2) Reduction
Primary Amine

Click to download full resolution via product page

Caption: Role of SnBr2 in the reduction of aromatic nitro compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

